Cas no 1620955-85-2 (4-[4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenylmethanesulfonyl]-morpholine)

• Product Name: 4-[4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenylmethanesulfonyl]-morpholine
• CAS No: 1620955-85-2
• MF: C₁₇H₂₆BNO₅S
• MW: 367.268043994904
• CID: 5181103
• Update Time: 2025-08-05

4-[4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenylmethanesulfonyl]-morpholine Chemical and Physical Properties

Names and Identifiers

• 4-[4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenylmethanesulfonyl]-morpholine

• Inchi： 1S/C17H26BNO5S/c1-16(2)17(3,4)24-18(23-16)15-7-5-14(6-8-15)13-25(20,21)19-9-11-22-12-10-19/h5-8H,9-13H2,1-4H3
• InChI Key： FKBBDJRPDMGSRW-UHFFFAOYSA-N
• SMILES： N1(S(CC2=CC=C(B3OC(C)(C)C(C)(C)O3)C=C2)(=O)=O)CCOCC1

Additional information on 4-[4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenylmethanesulfonyl]-morpholine

Introduction to 4-[4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenylmethanesulfonyl]-morpholine (CAS No. 1620955-85-2)

4-[4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenylmethanesulfonyl]-morpholine, identified by its CAS number CAS No. 1620955-85-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 4-[4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenylmethanesulfonyl]-morpholine incorporates several key functional groups that contribute to its unique chemical properties. The presence of a phenylmethanesulfonyl moiety and a morpholine ring suggests potential interactions with biological targets such as enzymes and receptors. These structural features are crucial for modulating the compound's pharmacological effects and its overall solubility profile.

The boronic acid derivative, specifically the 4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl group, is particularly noteworthy as it enhances the compound's reactivity and stability. This group is often utilized in cross-coupling reactions in synthetic chemistry, which are pivotal for constructing complex molecular architectures. The incorporation of this moiety into the phenylmethanesulfonyl-morpholine framework opens up avenues for further derivatization and optimization.

In recent years, there has been a growing interest in developing novel morpholine derivatives for their potential applications in drug discovery. Morpholine derivatives are known for their ability to act as bioisosteres, replacing other functional groups in molecules without significantly altering their biological activity. This property makes them valuable in medicinal chemistry for designing more effective and less toxic drugs.

The synthesis of 4-[4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenylmethanesulfonyl]-morpholine involves multi-step organic transformations that require precise control over reaction conditions. The use of advanced synthetic methodologies ensures high yields and purity levels necessary for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions are often employed to construct the complex boronic acid-containing moiety.

The pharmacological potential of this compound has been explored in several preclinical studies. Researchers have investigated its interactions with various biological targets to assess its efficacy and safety profiles. Initial findings suggest that 4-[4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenylmethanesulfonyl]-morpholine exhibits promising activity against certain enzymes and receptors relevant to human health. These preliminary results warrant further investigation into its therapeutic potential.

The compound's solubility characteristics are also an important consideration in drug development. The presence of polar functional groups such as the morpholine ring enhances water solubility, which is crucial for formulating oral or injectable medications. Optimizing solubility can improve bioavailability and therapeutic efficacy.

In conclusion, 4-[4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenylmethanesulfonyl]-morpholine(CAS No. 1620955-85-2) is a structurally intriguing compound with significant pharmaceutical potential. Its unique combination of functional groups and favorable physicochemical properties make it an attractive candidate for further research and development. As our understanding of its biological activities and synthetic pathways continues to grow，this compound holds promise for contributing to the discovery of novel therapeutic agents.